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Compound of Interest

Compound Name:
(S)-2-hydroxy-3-(1H-imidazol-4-

yl)propanoic acid

Cat. No.: B084035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-Imidazolelactic acid, a metabolite of the essential amino acid L-histidine, is a molecule of

significant interest in various biological and pathological processes. Its accurate structural

characterization is paramount for understanding its function and for its potential applications in

drug development and diagnostics. This technical guide provides a comprehensive overview of

the analytical techniques and methodologies required for the complete structural elucidation of

(S)-imidazolelactic acid, including its absolute stereochemistry.

While a single comprehensive repository of all experimental data for the structural elucidation

of (S)-imidazolelactic acid is not readily available in the published literature, this guide

synthesizes the general principles and expected analytical outcomes based on the known

structure and related compounds. The data presented herein is a composite representation

derived from typical values for similar molecular structures and should be confirmed by

experimental analysis.

Molecular Structure and Properties
(S)-Imidazolelactic acid, systematically named (S)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic

acid, possesses the chemical formula C₆H₈N₂O₃ and a molecular weight of 156.14 g/mol . The

molecule features a hydroxyl group, a carboxylic acid, and an imidazole ring, with a single

chiral center at the C2 position of the propanoic acid chain, conferring it optical activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b084035?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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